Conglomerate crystallization on self-assembled monolayers†
Chemical Communications Pub Date: 2011-10-11 DOI: 10.1039/C1CC14952K
Abstract
In this communication, we demonstrate that chiral self-assembled monolayers can be used for polymorphism control of chiral crystals. We studied the crystallization of
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Journal Name:Chemical Communications
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